Cas no 2229324-44-9 (3-(chloromethyl)-3-methyl-1-(propan-2-yl)azetidin-2-one)

• Product Name: 3-(chloromethyl)-3-methyl-1-(propan-2-yl)azetidin-2-one
• CAS No: 2229324-44-9
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 5213516
• PubChem ID: 137963809
• Update Time: 2025-05-20

3-(chloromethyl)-3-methyl-1-(propan-2-yl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-3-methyl-1-(propan-2-yl)azetidin-2-one

• Inchi： 1S/C8H14ClNO/c1-6(2)10-5-8(3,4-9)7(10)11/h6H,4-5H2,1-3H3
• InChI Key： DJTLBWUWVUNOHU-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CC(CCl)(C)C1=O

Additional information on 3-(chloromethyl)-3-methyl-1-(propan-2-yl)azetidin-2-one

3-(Chloromethyl)-3-methyl-1-(propan-2-yl)azetidin-2-one (CAS No. 2229324-44-9)

The compound 3-(chloromethyl)-3-methyl-1-(propan-2-yl)azetidin-2-one (CAS No. 2229324-44-9) is a synthetic organic compound with a unique structure that combines a chloromethyl group, a methyl group, and an azetidinone ring. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The azetidinone ring, a four-membered lactam, is a key structural feature that contributes to its reactivity and stability.

Recent studies have highlighted the importance of azetidinone derivatives in drug design, particularly in the development of protease inhibitors and kinase inhibitors. The presence of the chloromethyl group in this compound introduces additional functionality, making it a versatile building block for further chemical modifications. Researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, leveraging its ability to undergo nucleophilic substitutions and other transformations.

The synthesis of 3-(chloromethyl)-3-methyl-1-(propan-2-yl)azetidin-2-one typically involves multi-step processes that include ring formation and functional group transformations. One common approach involves the cyclization of amino alcohols or related precursors under specific conditions to form the azetidinone ring. The introduction of the chloromethyl group is often achieved through alkylation reactions, ensuring high regioselectivity and yield.

In terms of applications, this compound has shown promise in the development of enzyme inhibitors, particularly for targets such as serine proteases and metalloenzymes. Its ability to coordinate with metal ions makes it a valuable candidate for designing inhibitors against enzymes like matrix metalloproteinases (MMPs), which are implicated in various pathological conditions such as cancer metastasis and inflammatory diseases.

Moreover, the azetidinone core has been utilized in the construction of peptidomimetic compounds, which are designed to mimic peptide structures while offering improved stability and bioavailability. These peptidomimetics have potential applications in drug delivery systems and as scaffolds for novel therapeutic agents.

Recent advancements in computational chemistry have also enabled detailed studies of the molecular properties of 3-(chloromethyl)-3-methyl-1-(propan-2-yl)azetidinone. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interactions with biological targets. These studies have facilitated the rational design of derivatives with enhanced potency and selectivity.

In conclusion, 3-(chloromethyl)-3-methyl-1-(propan-2-yl)azetidinone (CAS No. 2229324-44-9) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it an attractive target for further research and development across multiple disciplines.